Cas no 12070-15-4 (1,2-Ethynediyl (9CI))

• Product Name: 1,2-Ethynediyl (9CI)
• CAS No: 12070-15-4
• MF: C₂
• MW: 24.0214004516602
• CID: 219310
• PubChem ID: 139247
• Update Time: 2025-04-19

1,2-Ethynediyl (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethynediyl (9CI)
• dicarbon radical
• 12070-15-4
• Diatomic carbon
• DTXSID101027115

• Inchi： 1S/C2/c1-2
• InChI Key： LBVWYGNGGJURHQ-UHFFFAOYSA-N
• SMILES： [C+]#[C-]

Computed Properties

• Exact Mass: 25.00783
• Monoisotopic Mass: 24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0